Cas no 866155-88-6 (4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol)

4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol is a Schiff base compound featuring a thiophene moiety and a phenolic group linked by an imine bridge. This structure imparts unique electronic and coordination properties, making it valuable in coordination chemistry and material science applications. The thiophene ring enhances electron delocalization, while the phenolic hydroxyl group offers potential for hydrogen bonding and metal chelation. Its conjugated system contributes to optical and electrochemical activity, suggesting utility in organic semiconductors or sensor development. The compound's stability and synthetic versatility further support its use as a ligand or intermediate in specialized organic syntheses.
4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol structure
866155-88-6 structure
Product Name:4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol
CAS No:866155-88-6
MF:C12H11NOS
MW:217.286841630936
MDL:MFCD05669803
CID:4663113
Update Time:2025-06-13

4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol
    • MDL: MFCD05669803
    • Inchi: 1S/C12H11NOS/c14-11-5-3-10(4-6-11)8-13-9-12-2-1-7-15-12/h1-8,14H,9H2
    • InChI Key: BECGSTYPRQEETG-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C=NCC2SC=CC=2)C=C1

4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol Pricemore >>

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Additional information on 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol

Professional Introduction to Compound with CAS No. 866155-88-6 and Product Name: 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol

Compound with the CAS number 866155-88-6 and the product name 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and therapeutic contexts.

The molecular structure of this compound features a phenolic moiety linked to an imino group, which is further connected to a thiophenylmethyl group. This configuration imparts distinct chemical reactivity and stability, making it a valuable candidate for further investigation in synthetic chemistry and drug development. The presence of the imino group, in particular, suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have indicated that this compound exhibits promising activity against these targets, making it a subject of intense research.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The integration of the thiophenyl ring into the molecular framework not only enhances the compound's stability but also introduces specific electronic properties that can influence its biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate the structure of this compound, ensuring high precision in its characterization.

One of the most intriguing aspects of this compound is its potential application in the development of targeted therapies. The phenolic group, known for its antioxidant properties, can play a crucial role in neutralizing reactive oxygen species (ROS) that are implicated in various pathological conditions. Additionally, the imino group can serve as a site for post-translational modifications, which are essential for protein function and regulation.

The pharmaceutical industry has been increasingly focusing on small molecules that can interact selectively with biological targets. The compound 4-[(1E)-{[(thiophen-2-yl)methyl]imino}methyl]phenol, with its unique structural features, aligns well with this trend. Its ability to modulate biological pathways without significant off-target effects makes it an attractive candidate for further development into a therapeutic agent.

In conclusion, Compound with CAS No. 866155-88-6 represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.

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